Cbz-Citrulline

• IUPAC Name: 5-(carbamoylamino)-2-(phenylmethoxycarbonylamino)pentanoic acid
• InChI: InChI=1S/C14H19N3O5/c15-13(20)16-8-4-7-11(12(18)19)17-14(21)22-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,17,21)(H,18,19)(H3,15,16,20)
• InChI Key: FCRRSTCOJQAZEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC(CCCNC(=O)N)C(=O)O
• Molecular Formula: C14H19N3O5
• Molecular Weight: 309.32 g/mol

Description

Cbz-Citrulline, also known as N-Cbz-L-citrulline, is a derivative of the amino acid citrulline, where the amino group is protected by a benzyloxycarbonyl (Cbz) group. This compound is often used in peptide synthesis and other organic chemistry applications due to its stability and ease of deprotection.

Preparation Methods

Synthetic Routes and Reaction Conditions

Cbz-Citrulline can be synthesized through the protection of the amino group of citrulline using benzyloxycarbonyl chloride (Cbz-Cl). The reaction typically involves the use of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction is carried out in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

Cbz-Citrulline undergoes various chemical reactions, including:

Hydrogenation: The Cbz group can be removed through catalytic hydrogenation using palladium on carbon (Pd/C) in the presence of hydrogen gas.

Nucleophilic Substitution: The protected amino group can participate in nucleophilic substitution reactions to form amides or other derivatives.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although these are less common in typical synthetic applications.

Common Reagents and Conditions

Hydrogenation: Pd/C, hydrogen gas, methanol or ethanol as solvent.

Nucleophilic Substitution: Carboxylic acids or acid chlorides, bases like triethylamine, organic solvents like dichloromethane.

Oxidation and Reduction: Oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride.

Major Products

The major products formed from these reactions include deprotected citrulline, amide derivatives, and various oxidized or reduced forms of the compound.

Scientific Research Applications

Cbz-Citrulline has a wide range of applications in scientific research:

Chemistry: Used in peptide synthesis as a protected amino acid to prevent unwanted side reactions.

Biology: Studied for its role in the urea cycle and its potential effects on nitric oxide production.

Medicine: Investigated for its potential benefits in cardiovascular health, exercise performance, and immune function.

Industry: Used in the production of pharmaceuticals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

Cbz-Citrulline exerts its effects primarily through its conversion to citrulline and subsequently to arginine in the body. Arginine is a precursor for nitric oxide, a key signaling molecule involved in vasodilation and other physiological processes. The benzyloxycarbonyl group protects the amino group during synthetic processes, allowing for selective reactions and easy deprotection when needed.

Comparison with Similar Compounds

Similar Compounds

Cbz-Lysine: Another Cbz-protected amino acid used in peptide synthesis.

Cbz-Ornithine: Similar to Cbz-Citrulline but derived from ornithine.

Fmoc-Citrulline: Uses a different protecting group (fluorenylmethyloxycarbonyl) but serves a similar purpose in peptide synthesis.

Uniqueness

This compound is unique due to its specific use in protecting the amino group of citrulline, allowing for selective reactions and easy deprotection. Its role in the urea cycle and nitric oxide production also distinguishes it from other protected amino acids.